Cas no 31309-11-2 (2-amino-5-nitro-3-Pyridinecarbonitrile)

• Product Name: 2-amino-5-nitro-3-Pyridinecarbonitrile
• CAS No: 31309-11-2
• MF: C₆H₄N₄O₂
• MW: 164.121560096741
• CID: 1110705
• PubChem ID: 13063487
• Update Time: 2025-04-24

2-amino-5-nitro-3-Pyridinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-nitro-3-Pyridinecarbonitrile
• 2-Amino-5-nitronicotinonitrile
• 2-Amino-3-cyano-5-ethoxymethylpyrazine
• 2-amino-3-cyano-5-nitropyridine
• ACMC-20m77m
• CTK0G6340
• Pyrazinecarbonitrile, 3-amino-6-(ethoxymethyl)-
• 2-amino-5-nitropyridine-3-carbonitrile
• 3-Pyridinecarbonitrile, 2-amino-5-nitro-
• AKOS011378410
• 31309-11-2
• 1805928-83-9
• DTXSID201282712

• Inchi： 1S/C6H4N4O2/c7-2-4-1-5(10(11)12)3-9-6(4)8/h1,3H,(H2,8,9)
• InChI Key： MHYPWAYUKRVTOZ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CN=C(C(C#N)=C1)N)=O

Computed Properties

• Exact Mass: 164.03352
• Monoisotopic Mass: 164.03342538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 109Ų

Experimental Properties

• PSA: 105.84

Additional information on 2-amino-5-nitro-3-Pyridinecarbonitrile

2-Amino-5-Nitro-3-Pyridinecarbonitrile (CAS No. 31309-11-2): A Comprehensive Overview

2-Amino-5-Nitro-3-Pyridinecarbonitrile (commonly referred to as CAS No. 31309-11-2) is a heterocyclic aromatic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its pyridine ring substituted with an amino group at position 2, a nitro group at position 5, and a cyano group at position 3, has garnered attention due to its unique electronic properties and potential for functionalization in advanced materials.

Recent studies have highlighted the importance of pyridine derivatives like 2-amino-5-nitro-3-pyridinecarbonitrile in the development of high-performance organic semiconductors. Researchers have explored the compound's ability to act as a building block for constructing two-dimensional (2D) covalent organic frameworks (COFs), which exhibit exceptional charge transport properties. These frameworks are promising candidates for use in flexible electronics, organic photovoltaics, and gas sensing technologies.

The synthesis of CAS No. 31309-11-2 involves a multi-step process that typically begins with the nitration of pyridine derivatives followed by selective substitution reactions to introduce the amino and cyano groups. The exact synthesis pathway is optimized to ensure high yields and purity, which are critical for applications requiring precise electronic characteristics.

One of the most notable advancements involving 2-amino-5-nitro-3-pyridinecarbonitrile is its role in the creation of metal-free catalysts for organic reactions. Scientists have demonstrated that this compound can facilitate the cross-coupling reactions under mild conditions, offering a sustainable alternative to traditional transition-metal catalysts. This development aligns with the global trend toward greener chemical processes and reduces reliance on rare or toxic metals.

In addition to its catalytic applications, CAS No. 31309-11-2 has been investigated for its potential in drug discovery. The compound's ability to modulate specific biological pathways makes it a valuable lead compound for developing novel therapeutic agents. Recent research has focused on its interaction with enzymes involved in neurodegenerative diseases, such as Alzheimer's disease, where it has shown promising inhibitory activity.

The electronic properties of 2-amino-5-nitro-3-pyridinecarbonitrile are further enhanced by its ability to form self-assembled monolayers (SAMs) on various substrates. These SAMs exhibit high stability and reproducibility, making them ideal for use in nanoscale devices and surface modification applications. The integration of this compound into SAMs has been shown to improve the performance of sensors by enhancing their sensitivity and selectivity.

From an environmental standpoint, pyridine derivatives like CAS No. 31309-11-2 are being explored for their role in water treatment technologies. Researchers have found that these compounds can act as efficient adsorbents for heavy metal ions, such as lead and mercury, from contaminated water sources. This application not only addresses pressing environmental concerns but also underscores the versatility of this compound across multiple domains.

Looking ahead, the continued exploration of 2-amino-5-nitro-3-pyridinecarbonitrile is expected to yield further breakthroughs in areas such as energy storage and conversion. Its unique electronic structure makes it a strong candidate for use in next-generation batteries and supercapacitors, where high energy density and durability are paramount.

In conclusion, CAS No. 31309-11